Cas no 2460749-53-3 (1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride)

1-Cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride is a synthetic organic compound featuring a cyclopropyl ketone moiety linked to a methyl-substituted imidazole ring. The hydrochloride salt enhances its solubility and stability, making it suitable for various research and pharmaceutical applications. The cyclopropyl group contributes to structural rigidity, while the imidazole ring offers potential for hydrogen bonding and coordination, which may be advantageous in medicinal chemistry. This compound is of interest in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. Its well-defined structure allows for precise modifications, supporting investigations in drug discovery and chemical synthesis.

1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride structure

2460749-53-3 structure

Product Name:1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride

CAS No:2460749-53-3

MF:C₉H₁₃ClN₂O

MW:200.665321111679

MDL:MFCD32703399

CID:5457850

PubChem ID:154832831

Update Time:2025-06-07

1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- Z4525934430
- 1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride
- 2460749-53-3
- 1-Cyclopropyl-2-(1-methylimidazol-2-yl)ethanone;hydrochloride
- EN300-26983761
- Ethanone, 1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)-, hydrochloride (1:1)
- MDL： MFCD32703399
- Inchi： 1S/C9H12N2O.ClH/c1-11-5-4-10-9(11)6-8(12)7-2-3-7;/h4-5,7H,2-3,6H2,1H3;1H
- InChI Key： QHRXYPOWPWDWBN-UHFFFAOYSA-N
- SMILES： C(=O)(C1CC1)CC1N(C)C=CN=1.[H]Cl

Computed Properties

Exact Mass: 200.0716407g/mol
Monoisotopic Mass: 200.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9Å²

1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride Pricemore >>

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Enamine	EN300-26983761-0.05g	1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)ethan-1-one hydrochloride	2460749-53-3	95.0%	0.05g	$238.0	2025-03-20
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